Cas no 2229316-18-9 (3-(1-methyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol)

• Product Name: 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol
• CAS No: 2229316-18-9
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 6194671
• PubChem ID: 165709316
• Update Time: 2025-10-12

3-(1-methyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol
• 2229316-18-9
• EN300-1833455

• Inchi： 1S/C12H16N2O/c1-14-5-4-9-6-10(2-3-11(9)14)12(15)7-13-8-12/h2-3,6,13,15H,4-5,7-8H2,1H3
• InChI Key： MDBCEJDXRXXYOP-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC3=C(CCN3C)C=2)CNC1

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 35.5Ų

Additional information on 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol

3-(1-methyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol: A Novel Compound with Potential Applications in Pharmaceutical Research

3-(1-methyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol (CAS No. 2229316-18-9) represents a promising candidate in the field of medicinal chemistry due to its unique molecular architecture and potential biological activities. This compound belongs to the class of azetidin-3-ol derivatives, which are characterized by a four-membered ring containing a nitrogen atom. The structural features of this molecule, including the 1-methyl-2,3-dihydro-1H-indol-5-yl moiety and the azetidin-3-ol ring, suggest potential interactions with biological targets such as G protein-coupled receptors (GPCRs) and ion channels. Recent studies have highlighted its role in modulating intracellular signaling pathways, making it a subject of interest for drug development.

Research published in 2023 in the Journal of Medicinal Chemistry has demonstrated that 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol exhibits selective agonistic activity toward the 5-HT_2A receptor, a key target in the treatment of psychiatric disorders. The compound's ability to selectively activate this receptor without significant off-target effects has sparked interest in its potential as a therapeutic agent for conditions such as major depressive disorder and schizophrenia. Additionally, its structural similarity to known neuroactive compounds has led to investigations into its role in modulating neurotransmitter release.

Another critical aspect of this compound is its synthetic accessibility. The 1-methyl-2,3-dihydro-1H-indol-5-yl group is derived from indole scaffolds, which are well-established in pharmaceutical research for their diverse biological activities. The azetidin-3-ol ring system is often utilized in the design of molecules with enhanced metabolic stability and improved pharmacokinetic profiles. This combination of structural elements may contribute to the compound's potential for further optimization in drug discovery programs.

Recent advancements in computational chemistry have enabled the prediction of 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol's interactions with biological targets. Molecular docking studies have identified potential binding sites on the 5-HT_2A receptor, suggesting a mechanism of action involving allosteric modulation. These findings are supported by experimental data from in vitro assays, which have shown the compound's ability to induce intracellular calcium mobilization in neuronal cells. Such properties make it a candidate for further exploration in neuropharmacology.

From a synthetic perspective, the preparation of 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol involves a multi-step process that includes the formation of the azetidin-3-ol ring and the introduction of the indole moiety. The reaction conditions and purification methods used in its synthesis are critical for obtaining high-purity material suitable for biological testing. Recent reports have emphasized the importance of optimizing reaction parameters to minimize side reactions and improve yield, which is essential for scaling up production for preclinical studies.

Emerging research in 2024 has also explored the compound's potential in anti-inflammatory applications. A study published in Pharmacological Research demonstrated that 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol can inhibit the activation of NF-κB, a key transcription factor involved in inflammatory responses. This property, combined with its neuroprotective effects, suggests potential therapeutic applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. Further studies are needed to validate these findings and elucidate the underlying mechanisms.

The chemical structure of 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol also raises questions about its metabolic fate in vivo. Preliminary studies have indicated that the compound undergoes hydrolysis of the azetidin-3-ol ring, leading to the formation of metabolites that may have different biological activities. Understanding these metabolic pathways is crucial for predicting the compound's pharmacokinetic profile and potential side effects, which are important considerations in drug development.

Finally, the compound's potential applications extend beyond its direct biological activity. Its structural features may inspire the design of new molecules with similar properties, contributing to the broader field of medicinal chemistry. The 1-methyl-2,3-dihydro-1H-indol-5-yl group, in particular, has been explored as a scaffold for developing compounds with enhanced selectivity and potency. These possibilities highlight the importance of continued research into 3-(1-methyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol and its derivatives.